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Abstract: This document provides a detailed protocol for the experimental determination of the

latent heat of fusion for eicosane, a promising phase change material (PCM) for thermal

energy storage applications. The primary method detailed is Differential Scanning Calorimetry

(DSC), a highly sensitive and accurate thermoanalytical technique.[1][2] An alternative method,

the T-history method, is also briefly discussed for applications involving larger or

heterogeneous samples.[1][3][4][5] This guide includes a summary of quantitative data, a step-

by-step experimental protocol, and a visual representation of the experimental workflow.

Introduction
Eicosane (C20H42) is a paraffin hydrocarbon that exhibits significant potential as a phase

change material due to its high latent heat of fusion and well-defined melting point.[6] Accurate

measurement of its thermophysical properties, particularly the latent heat of fusion, is crucial for

the design and analysis of thermal energy storage systems in various applications, including

pharmaceuticals and electronics.[3][6]

Differential Scanning Calorimetry (DSC) is a widely used thermal analysis technique for

measuring the heat flow associated with transitions in materials as a function of temperature.[2]

[7] It is particularly well-suited for determining the enthalpy of fusion for pure substances like

eicosane.[8][9] An alternative, the T-history method, is suitable for larger, potentially

heterogeneous samples and provides a bulk measurement of thermal properties.[3][4][5][10]
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Quantitative Data Summary
The latent heat of fusion for eicosane has been reported in various studies. The following table

summarizes these findings for comparative purposes.

Parameter
Reported Value
(kJ/mol)

Reported Value
(J/g)

Reference

Enthalpy of Fusion 16.2 - 16.9 ~229 - 240 [11]

Enthalpy of Fusion 16.3 ~231 [11]

Enthalpy of Fusion 14.693 ~208 [11]

Enthalpy of Fusion - 241 [8]

Enthalpy of Fusion - 108.39 [8]

Note: Conversion from kJ/mol to J/g is based on the molar mass of eicosane (282.55 g/mol ).

Experimental Protocol: Differential Scanning
Calorimetry (DSC)
This protocol outlines the steps for measuring the latent heat of fusion of eicosane using a

heat-flux DSC instrument.

Materials and Equipment
Eicosane: High purity (≥99%)[12]

DSC Instrument: With a refrigerated cooling system

Aluminum DSC Pans and Lids: Hermetically sealed pans are recommended to prevent

sublimation.

Crimper: For sealing the DSC pans.

Analytical Balance: With a precision of at least 0.01 mg.
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Inert Purge Gas: High-purity nitrogen[9]

Sample Preparation
Weighing the Sample: Accurately weigh 5-15 mg of eicosane into a tared aluminum DSC

pan.[9] A smaller sample size generally allows for better thermal contact and resolution.

Encapsulation: Place a lid on the pan and hermetically seal it using a crimper. This is crucial

to prevent any mass loss due to sublimation during the experiment.

Reference Pan: Prepare an empty, hermetically sealed aluminum pan to be used as a

reference.

DSC Instrument Setup and Calibration
Purge Gas: Turn on the nitrogen purge gas at a flow rate of 20-50 mL/min to provide an inert

atmosphere and prevent oxidation.[7][9]

Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified

standard, such as indium, which has a well-defined melting point and heat of fusion.

Baseline Correction: Perform a baseline run with two empty, sealed pans to account for any

instrumental asymmetry.[2] This baseline will be subtracted from the sample run.

Measurement Procedure
Loading: Place the prepared sample pan on the sample platform and the empty reference

pan on the reference platform of the DSC cell.[13]

Thermal Program:

Equilibration: Equilibrate the sample at a temperature approximately 20-30°C below the

expected melting point of eicosane (~36-37°C).

Heating Ramp: Heat the sample at a constant rate, typically 5-10°C/min, to a temperature

about 20-30°C above the melting point.[5]
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Isothermal Hold: Hold the sample at the final temperature for a few minutes to ensure

complete melting.

Cooling Ramp: Cool the sample back to the initial temperature at the same rate as

heating.

Data Acquisition: Record the heat flow as a function of temperature throughout the thermal

program.

Data Analysis
Baseline Subtraction: Subtract the baseline run from the sample run to obtain the net heat

flow signal for the eicosane sample.[13]

Peak Integration: Integrate the area of the endothermic melting peak in the heating curve.

The onset of the peak corresponds to the melting temperature.

Latent Heat Calculation: The latent heat of fusion (ΔHfus) is calculated from the integrated

peak area using the following formula:

ΔHfus (J/g) = (Peak Area) / (Sample Mass)

The software provided with the DSC instrument typically performs this calculation

automatically.

Alternative Protocol: T-History Method
For applications requiring the analysis of larger sample volumes or composite materials, the T-

history method is a viable alternative.[1][3][4] This method involves heating or cooling a sample

and a reference material (often water) in a controlled environment and recording their

temperature profiles over time.[4][10] The latent heat is then calculated by analyzing the

temperature plateaus during the phase change. While simpler in terms of equipment, the

accuracy is highly dependent on the experimental setup and adherence to procedural details to

ensure uniform temperature distribution.[1][3]

Visualizations
Experimental Workflow for DSC Measurement

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b133393?utm_src=pdf-body
https://juniorlab.matse.illinois.edu/files/2018/08/heat_capacity-updated.pdf
https://www.mdpi.com/1996-1944/14/23/7371
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/1.4984441/13746521/080020_1_online.pdf
https://www.e3s-conferences.org/articles/e3sconf/pdf/2018/45/e3sconf_htrse2018_01008.pdf
https://www.e3s-conferences.org/articles/e3sconf/pdf/2018/45/e3sconf_htrse2018_01008.pdf
https://www.researchgate.net/profile/Yinping-Zhang-4/publication/230903621_A_simple_method_the_T-history_method_of_determining_the_heat_of_fusion_specific_heat_and_thermal_conductivity_of_phase-change_materials/links/0c96053a62af5db8d5000000/A-simple-method-the-T-history-method-of-determining-the-heat-of-fusion-specific-heat-and-thermal-conductivity-of-phase-change-materials.pdf
https://www.mdpi.com/1996-1944/14/23/7371
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/1.4984441/13746521/080020_1_online.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample & Instrument Preparation

DSC Measurement

Data Analysis

Weigh 5-15 mg Eicosane

Encapsulate in Hermetic Pan

Load Sample & Reference Pans

Prepare Empty Reference PanStart N2 Purge Gas

Calibrate DSC with Indium

Run Baseline with Empty Pans

Equilibrate Below Melting Point

Heat at Constant Rate (5-10°C/min)

Cool at Constant Rate Subtract Baseline from Sample Data

Integrate Melting Peak Area

Calculate Latent Heat of Fusion

Click to download full resolution via product page

Caption: Workflow for determining the latent heat of fusion of eicosane using DSC.
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Logical Relationship of Key Concepts
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Caption: Conceptual relationship for measuring latent heat of fusion via DSC.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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